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Compound of Interest

Compound Name: Phenyiltrichlorogermane

Cat. No.: B087307

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of
phenyltrichlorogermane (CeHsClzGe). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the material.

Hazard Identification and Safety Precautions

Phenyltrichlorogermane is a combustible liquid that causes severe skin burns and eye
damage.[1][2] It is harmful if swallowed, in contact with skin, or inhaled.[2][3] It is reactive with
water and moisture.[1][4]

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling
this compound. This includes:

o Hand Protection: Neoprene or nitrile rubber gloves.[1]
o Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[1]
» Skin and Body Protection: A chemical-resistant lab coat or suit.[1][3]

» Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation is
a risk, respiratory protection equipment is recommended.[1]
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Quantitative Data Summary

The following tables summarize the key quantitative data for phenyltrichlorogermane.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CeHsClsGe [1][5]
Molecular Weight 256.10 g/mol [2][5]
Physical State Liquid [1]
Appearance Colorless to pale yellow solid [3]
Density 1.584 g/mL at 25°C [3][6]
Boiling Point 105-106°C at 12 mmHg [31[6]
Refractive Index n20/D 1.554 [31[6]
Table 2: Hazard Classifications

Hazard Classification Source
Flammability Combustible liquid [1]

Skin Corrosion/Irritation

Category 1B: Causes severe

skin burns

[1](2]

Eye Damage/Irritation

Category 1: Causes serious

eye damage

[1](2]

Acute Toxicity (Oral)

Harmful if swallowed

[2]

Acute Toxicity (Dermal)

Harmful in contact with skin

[2]

Acute Toxicity (Inhalation)

Harmful if inhaled

[2]

Handling and Storage Procedures
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Handling:

o Work in a well-ventilated area, such as a chemical fume hood.[1]

» Avoid all contact with skin and eyes.[1]

e Do not breathe vapors or mist.[1]

o Keep away from heat, sparks, and open flames.[1]

e Use non-sparking tools.[1]

e Ground and bond containers and receiving equipment to avoid static electricity.[1]

e Wash hands thoroughly after handling.[1]

Storage:

» Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated place.[1][3]

Store away from heat sources.[1]

Store locked up.[1]

Incompatible Materials: Water, bases, moisture, and reducing agents.[1][4]

Experimental Protocol: Hydrolysis of
Phenyltrichlorogermane to Phenylgermanetriol

This protocol describes a representative experiment for the controlled hydrolysis of
phenyltrichlorogermane. This procedure should only be performed by trained personnel in a
controlled laboratory setting.

Materials:

e Phenyltrichlorogermane

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.chembk.com/en/chem/Phenyltrichlorogermane
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEP6800_PHENYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/GEB0969_BENZYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b087307?utm_src=pdf-body
https://www.benchchem.com/product/b087307?utm_src=pdf-body
https://www.benchchem.com/product/b087307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Anhydrous diethyl ether

« Distilled water

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Schlenk flask

e Dropping funnel

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a chemical fume hood, equip a 250 mL Schlenk flask with a magnetic stir
bar and a dropping funnel. The flask should be oven-dried and cooled under an inert
atmosphere (e.g., nitrogen or argon).

» Reagent Preparation: Dissolve 10 mmol of phenyltrichlorogermane in 50 mL of anhydrous
diethyl ether and add it to the Schlenk flask.

o Hydrolysis: Slowly add 30 mmol of distilled water to the dropping funnel. With vigorous
stirring, add the water dropwise to the phenyltrichlorogermane solution over 30 minutes. A
white precipitate will form.

» Neutralization: After the addition is complete, continue stirring for an additional hour at room
temperature. Slowly add saturated sodium bicarbonate solution to neutralize the hydrochloric
acid formed during the reaction until the effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer twice with 20 mL of distilled water.
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» Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
the drying agent and remove the diethyl ether under reduced pressure using a rotary

evaporator to yield phenylgermanetriol as a white solid.

o Waste Disposal: All waste materials should be disposed of in accordance with local, state,
and federal regulations. Aqueous waste should be neutralized before disposal.

Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows.
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Hangling

Dispense Phenyltrichlorogermane

Perform Chemical Reaction

Quench and Workup

Spill Response

First Aid Procedures

Cleanup and Disposal

Decontaminate Glassware

:

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087307#phenyltrichlorogermane-handling-and-
storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrichlorogermane
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyltrichlorogermane
https://www.chembk.com/en/chem/Phenyltrichlorogermane
https://www.gelest.com/wp-content/uploads/GEB0969_BENZYLTRICHLOROGERMANE_GHS-US_English-US.pdf
https://cymitquimica.com/products/IN-DA003TQK/phenyltrichlorogermane/
https://www.chemwhat.com/phenyltrichlorogermane-cas-1074-29-9/
https://www.benchchem.com/product/b087307#phenyltrichlorogermane-handling-and-storage-procedures
https://www.benchchem.com/product/b087307#phenyltrichlorogermane-handling-and-storage-procedures
https://www.benchchem.com/product/b087307#phenyltrichlorogermane-handling-and-storage-procedures
https://www.benchchem.com/product/b087307#phenyltrichlorogermane-handling-and-storage-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

